CID 93082
CID 93082
Brand Name:
Vulcanchem
CAS No.:
14997-54-7
VCID:
VC0080171
InChI:
InChI=1S/C11H18N5O13P3/c12-11-14-8-5(9(19)15-11)13-2-16(8)10-7(18)6(17)4(28-10)1-27-32(25,26)29-31(23,24)3-30(20,21)22/h2,4,6-7,10,17-18H,1,3H2,(H,23,24)(H,25,26)(H2,20,21,22)(H3,12,14,15,19)/t4-,6-,7-,10-/m1/s1
SMILES:
C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)OP(=O)(CP(=O)(O)O)O)O)O)NC(=NC2=O)N
Molecular Formula:
C11H18N5O13P3
Molecular Weight:
521.21 g/mol
CID 93082
CAS No.: 14997-54-7
Main Products
VCID: VC0080171
Molecular Formula: C11H18N5O13P3
Molecular Weight: 521.21 g/mol
| CAS No. | 14997-54-7 |
|---|---|
| Product Name | CID 93082 |
| Molecular Formula | C11H18N5O13P3 |
| Molecular Weight | 521.21 g/mol |
| IUPAC Name | [[[(2R,3S,4R,5R)-5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]methylphosphonic acid |
| Standard InChI | InChI=1S/C11H18N5O13P3/c12-11-14-8-5(9(19)15-11)13-2-16(8)10-7(18)6(17)4(28-10)1-27-32(25,26)29-31(23,24)3-30(20,21)22/h2,4,6-7,10,17-18H,1,3H2,(H,23,24)(H,25,26)(H2,20,21,22)(H3,12,14,15,19)/t4-,6-,7-,10-/m1/s1 |
| Standard InChIKey | PHBDHXOBFUBCJD-KQYNXXCUSA-N |
| Isomeric SMILES | C1=NC2=C(N1[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(CP(=O)(O)O)O)O)O)NC(=NC2=O)N |
| SMILES | C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)OP(=O)(CP(=O)(O)O)O)O)O)NC(=NC2=O)N |
| Canonical SMILES | C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)OP(=O)(CP(=O)(O)O)O)O)O)NC(=NC2=O)N |
| PubChem Compound | 93082 |
| Last Modified | Nov 09 2021 |
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